4-Piperazinylnitrophenol
Description
4-Piperazinylnitrophenol (chemical formula: C₁₀H₁₃N₃O₃) is a nitroaromatic compound derived from 4-nitrophenol (C₆H₅NO₃) with a piperazine moiety attached. It is synthesized by reacting equimolar amounts of anhydrous piperazine and 4-nitrophenol in methanol under ambient conditions, yielding yellow block-like crystals suitable for X-ray diffraction . The compound exhibits a planar nitro group and a piperazine ring, with hydrogen bonding interactions stabilizing its crystalline structure .
Properties
Molecular Formula |
C10H13N3O3 |
|---|---|
Molecular Weight |
223.23 g/mol |
IUPAC Name |
2-nitro-4-piperazin-1-ylphenol |
InChI |
InChI=1S/C10H13N3O3/c14-10-2-1-8(7-9(10)13(15)16)12-5-3-11-4-6-12/h1-2,7,11,14H,3-6H2 |
InChI Key |
AJWGCZJDXYMPMO-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(CCN1)C2=CC(=C(C=C2)O)[N+](=O)[O-] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-nitro-4-(piperazin-1-yl)phenol typically involves the nitration of 4-(piperazin-1-yl)phenol. The nitration process can be carried out using a mixture of concentrated nitric acid and sulfuric acid under controlled temperature conditions to avoid over-nitration . The reaction is typically performed at low temperatures to ensure selectivity and yield.
Industrial Production Methods
Industrial production of 2-nitro-4-(piperazin-1-yl)phenol may involve large-scale nitration processes with optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques such as crystallization and chromatography can enhance the efficiency of the production process .
Chemical Reactions Analysis
Types of Reactions
2-nitro-4-(piperazin-1-yl)phenol undergoes various chemical reactions, including:
Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst like palladium on carbon.
Substitution: The phenolic hydroxyl group can participate in nucleophilic substitution reactions, forming ethers or esters.
Oxidation: The phenolic group can be oxidized to a quinone derivative under strong oxidizing conditions.
Common Reagents and Conditions
Reduction: Hydrogen gas, palladium on carbon catalyst.
Substitution: Alkyl halides or acyl chlorides in the presence of a base.
Oxidation: Potassium permanganate or chromium trioxide.
Major Products Formed
Reduction: 2-amino-4-(piperazin-1-yl)phenol.
Substitution: Various ethers or esters depending on the substituent.
Oxidation: Quinone derivatives.
Scientific Research Applications
2-nitro-4-(piperazin-1-yl)phenol has several applications in scientific research:
Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting neurological disorders.
Biological Studies: The compound is used in studies involving enzyme inhibition and receptor binding due to its structural features.
Industrial Applications: It serves as an intermediate in the production of dyes, agrochemicals, and other specialty chemicals.
Mechanism of Action
The mechanism of action of 2-nitro-4-(piperazin-1-yl)phenol involves its interaction with specific molecular targets. The nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components. The piperazine ring can bind to receptors or enzymes, modulating their activity. The phenolic group can participate in hydrogen bonding and other interactions, influencing the compound’s overall bioactivity .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
4-Nitrophenol (C₆H₅NO₃)
Chemical Identity :
Comparison :
Piperazine Derivatives
4-(1-Acetylpiperazin-4-yl)phenol (CAS: 67914-60-7)
- Structural Feature: Contains an acetyl group on the piperazine nitrogen, reducing basicity compared to 4-Piperazinylnitrophenol .
- Applications : Used in pharmaceutical intermediates, highlighting the role of substituents on piperazine in modulating bioactivity .
1-(2-Methoxy-4-nitrophenyl)-4-methylpiperazine (CAS: 209482-01-9)
- Structural Feature: Methoxy (-OCH₃) and methyl groups alter electronic properties and steric hindrance compared to 4-Piperazinylnitrophenol .
Other Nitrophenol Derivatives
2-Nitrophenol (o-Nitrophenol)
- Key Differences: Ortho-substituted nitro group reduces symmetry and hydrogen-bonding capacity compared to para-substituted derivatives like 4-Piperazinylnitrophenol .
- Toxicity: Higher volatility and environmental persistence than 4-nitrophenol derivatives .
4-Nitrophenyl Disulfide (CAS: 100-02-7 variants)
- Structural Feature : Disulfide (-S-S-) linkage instead of a piperazine group.
Physicochemical and Functional Comparison
Biological Activity
4-Piperazinylnitrophenol is a compound of significant interest due to its diverse biological activities. This article explores its pharmacological properties, including anticancer, antimicrobial, and anti-inflammatory effects, supported by research findings and case studies.
Chemical Structure and Synthesis
4-Piperazinylnitrophenol can be synthesized through various chemical methods, often involving piperazine and nitrophenol derivatives. The synthesis typically follows a multi-step process that allows for the introduction of functional groups that enhance its biological activity.
Anticancer Activity
Research indicates that compounds related to 4-piperazinylnitrophenol exhibit notable anticancer properties. For instance, studies have shown that certain derivatives demonstrate significant cytotoxic effects against various cancer cell lines, including A549 (lung cancer) and HepG2 (liver cancer) cells.
- Case Study: In a study evaluating the cytotoxicity of substituted prolinamides derived from nitrophenol, one compound showed a cell inhibition percentage of 95.41% at a concentration of 100 µM against A549 cells . This suggests that the incorporation of the nitrophenol moiety into piperazine derivatives may enhance their anticancer efficacy.
Antimicrobial Activity
4-Piperazinylnitrophenol has also been studied for its antimicrobial properties. Compounds containing the piperazine nucleus are known for their antibacterial effects, which can be attributed to their ability to inhibit bacterial growth through various mechanisms.
- Research Findings: A study on synthesized piperidine derivatives reported antibacterial activity against several bacterial strains, indicating that modifications in the piperazine structure could lead to enhanced antimicrobial potency .
Anti-inflammatory Effects
The anti-inflammatory potential of 4-piperazinylnitrophenol has been investigated in various contexts. Compounds with similar structures have shown promise in reducing inflammation markers in vitro.
- Experimental Evidence: In vitro assays demonstrated that certain piperazine derivatives exhibited significant anti-inflammatory activity, suggesting that 4-piperazinylnitrophenol may also possess similar properties .
The biological activities of 4-piperazinylnitrophenol can be attributed to several mechanisms:
- Enzyme Inhibition: Many piperazine derivatives act as enzyme inhibitors, particularly against acetylcholinesterase (AChE) and urease, which are crucial in various biological processes.
- Cell Cycle Arrest: Some studies suggest that these compounds may induce cell cycle arrest in cancer cells, leading to apoptosis.
- Radical Scavenging Activity: The presence of nitrophenol groups may enhance radical scavenging capabilities, contributing to both anticancer and anti-inflammatory effects.
Data Summary
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
